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Compound of Interest

Compound Name: 2-Amino-4-chlorophenol

Cat. No.: B047367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Amino-4-
chlorophenol (CAS No. 95-85-2), a key intermediate in the synthesis of various

pharmaceuticals and dyes. Understanding the solubility of this compound in different solvents

is critical for process development, formulation, and purification in the chemical and

pharmaceutical industries. This document compiles available quantitative and qualitative

solubility data, outlines a detailed experimental protocol for solubility determination, and

provides a visual representation of the experimental workflow.

Quantitative Solubility Data
The solubility of 2-Amino-4-chlorophenol has been reported in a limited number of solvents.

The available quantitative data is summarized in Table 1. It is important to note the conflicting

data for water solubility, which may be attributed to differences in experimental conditions such

as pH and temperature.

Table 1: Quantitative Solubility of 2-Amino-4-chlorophenol in Various Solvents
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Solvent Temperature (°C) Solubility Citation

Water 20 < 1 mg/mL [1]

Water 26 3 g/L [2]

Methanol Not Specified ~33.3 mg/mL [3]

Qualitative Solubility Information
In addition to the quantitative data, several sources provide qualitative descriptions of 2-
Amino-4-chlorophenol's solubility:

Organic Solvents: It is described as being soluble in alcohols and acetone.[4] A safety data

sheet indicates it is "very soluble" in alcohol. One source also mentions it is partially soluble

in hot methanol.

Aqueous Solutions: The compound's solubility is pH-dependent. It is soluble in acidic and

alkaline solutions, which can be attributed to the protonation of the amino group in acidic

conditions and the deprotonation of the phenolic hydroxyl group in basic conditions.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of 2-Amino-4-
chlorophenol in various solvents using the isothermal shake-flask method followed by

quantification using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Materials and Equipment
2-Amino-4-chlorophenol (high purity)

Solvents of interest (analytical grade)

Volumetric flasks

Scintillation vials or glass flasks with screw caps

Orbital shaker with temperature control
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Syringe filters (e.g., 0.45 µm PTFE or PVDF)

Syringes

Analytical balance

HPLC system with a UV detector

C18 HPLC column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Mobile phase components (e.g., HPLC grade water, acetonitrile, acetic acid)

Procedure
Preparation of Saturated Solutions:

Add an excess amount of 2-Amino-4-chlorophenol to a series of vials. A visual excess of

solid should be present to ensure saturation.

Add a known volume of the desired solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C).

Agitate the samples at a constant speed for a sufficient period to reach equilibrium

(typically 24-48 hours). To confirm equilibrium, samples can be taken at different time

points (e.g., 24, 48, and 72 hours) and analyzed. Equilibrium is reached when consecutive

measurements are consistent.

Sample Collection and Preparation:

Once equilibrium is reached, allow the vials to stand undisturbed for a short period to allow

the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.
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Immediately filter the supernatant through a syringe filter into a clean vial to remove any

undissolved solid particles.

Sample Analysis by RP-HPLC:

Prepare a series of standard solutions of 2-Amino-4-chlorophenol of known

concentrations in the solvent of interest.

Develop a suitable RP-HPLC method. A reported method utilizes a C18 column with a

mobile phase of water:acetonitrile:acetic acid (70:30:1 v/v/v) at a flow rate of 1.5 mL/min,

with UV detection at 280 nm.

Inject the standard solutions to generate a calibration curve.

Inject the filtered sample supernatants (appropriately diluted if necessary) and determine

the concentration of 2-Amino-4-chlorophenol from the calibration curve.

Calculation of Solubility:

Calculate the solubility of 2-Amino-4-chlorophenol in the solvent using the determined

concentration and any dilution factors. Express the solubility in appropriate units (e.g.,

mg/mL or g/L).

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of 2-Amino-4-chlorophenol.

Preparation Equilibration Sampling & Filtration Analysis Result

Add excess 2-Amino-4-chlorophenol
and solvent to vial
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(e.g., 24-48 hours) Withdraw supernatant Filter through syringe filter Quantify concentration
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Caption: Experimental workflow for solubility determination.

This guide provides the currently available information on the solubility of 2-Amino-4-
chlorophenol and a robust method for its experimental determination. For researchers and

professionals in drug development, having accurate solubility data is fundamental for

advancing chemical processes and formulation design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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